Cas no 898368-38-2 (2-ethyl-5-(4-methoxyphenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(4-methoxyphenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898368-38-2
• MF: C₂₅H₂₉N₅O₃S
• MW: 479.594464063644
• CID: 5481233
• Update Time: 2025-07-01

2-ethyl-5-(4-methoxyphenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[(4-methoxyphenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(4-methoxyphenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C25H29N5O3S/c1-4-21-26-25-30(27-21)24(31)23(34-25)22(17-5-9-19(32-2)10-6-17)29-15-13-28(14-16-29)18-7-11-20(33-3)12-8-18/h5-12,22,31H,4,13-16H2,1-3H3
• InChI Key： AZXGETWXJYWWLC-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=C(OC)C=C3)N3CCN(C4=CC=C(OC)C=C4)CC3)=C(O)N12

Additional information on 2-ethyl-5-(4-methoxyphenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Chemical Compound CAS No 898368-38-2: A Comprehensive Overview

The compound with CAS No 898368-38-2, known as 2-Ethyl-5-(4-methoxyphenyl)-4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6(7H)-ol, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structural features, synthesis methods, and the latest research findings related to this compound.

The molecular structure of CAS No 898368-38-2 is characterized by a complex arrangement of functional groups. The molecule contains a piperazine ring substituted with two 4-methoxyphenyl groups and an ethyl group. Additionally, it features a triazolo-thiazole ring system with a hydroxyl group at the sixth position. This intricate architecture contributes to its unique chemical reactivity and biological interactions.

Recent studies have focused on the synthesis of this compound using advanced methodologies. Researchers have employed multi-component reactions and catalytic processes to achieve high yields and purity. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions and reduce production time. These advancements have made the synthesis of CAS No 898368-38-2 more efficient and scalable for potential industrial applications.

The biological activity of this compound has been extensively investigated in preclinical studies. It has demonstrated potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Furthermore, studies have shown that this compound exhibits selective inhibition against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its potential in drug discovery efforts targeting chronic inflammatory conditions and neurological disorders.

In addition to its pharmacological applications, CAS No 898368-38-2 has also been explored for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs), where it has shown improved efficiency and stability compared to conventional materials.

The environmental impact of this compound is another area of interest. Studies have been conducted to assess its biodegradability and toxicity profiles. Results indicate that under specific environmental conditions, the compound undergoes gradual degradation without posing significant risks to aquatic ecosystems. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, CAS No 898368-38-2, or 2-Ethyl..., represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its structural complexity and versatile properties continue to drive innovative research efforts aimed at unlocking its full potential in medicine, materials science, and beyond.